Cas no 1289023-67-1 (Rimegepant)

Rimegepant is a small-molecule calcitonin gene-related peptide (CGRP) receptor antagonist, specifically designed for the acute and preventive treatment of migraine. Its selective inhibition of the CGRP receptor helps modulate neurovascular inflammation and pain pathways associated with migraine attacks. Key advantages include its oral bioavailability, rapid onset of action, and favorable pharmacokinetic profile, allowing for effective symptom relief without the vasoconstrictive effects seen with traditional triptans. Additionally, Rimegepant demonstrates a low risk of drug-drug interactions due to its minimal hepatic metabolism, making it suitable for patients with comorbidities. Its dual indication for both acute and preventive therapy offers a versatile treatment option in migraine management.
Rimegepant structure
Rimegepant structure
Product Name:Rimegepant
CAS No:1289023-67-1
MF:C28H28F2N6O3
MW:534.557132720947
CID:1227376
PubChem ID:51049968
Update Time:2025-05-23

Rimegepant Chemical and Physical Properties

Names and Identifiers

    • [(5S,6S,9R)-5-amino-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl] 4-(2-oxo-3H-imidazo[4,5-b]pyridin-1-yl)piperidine-1-carboxylate
    • (5S,6S,9R)-5-amino-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl 4-(2-oxo-2,3-dihydro-1H-imidazo[4,5-b]pyridin-1-yl)piperidine-1-carboxylate
    • (5S,6S,9R)-5-nitro-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl 4-(2-oxo-2,3-dihydro-1H-imidazo[4,5-b]pyridin-1-yl)piperidine-1-carboxylate
    • HY-15498
    • UNII-997WVV895X
    • CHEMBL2178422
    • SureCN1670580
    • BMS 927711
    • CS-1027
    • BMS-927711
    • Rimegepant
    • 4-(2,3-Dihydro-2-oxo-1H-imidazo[4,5-b]pyridin-1-yl)-1-piperidinecarboxylic acid (5S,6S,9R)-5-amino-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl ester
    • BMS-927711(Rimegepant)
    • NS00072932
    • BR174969
    • RIMEGEPANT [WHO-DD]
    • Rimegepant (BMS-927711)
    • BRD-K55781385-001-01-7
    • [(5S,6S,9R)-5-amino-6-(2,3-difluorophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-yl]4-(2-oxo-3H-imidazo[4,5-b]pyridin-1-yl)piperidine-1-carboxylate
    • GTPL10704
    • Rimegepant (USAN/INN)
    • 997WVV895X
    • 1289023-67-1
    • RIMEGEPANT [INN]
    • BHV3000
    • SCHEMBL1670580
    • BMS-927711(Rimegepant)?
    • BHV-3000
    • compound 8 (PMID: 23153230)
    • RIMEGEPANT [USAN]
    • Vydura
    • MS-29878
    • C28H28F2N6O3
    • compound 8 [PMID: 23153230]
    • 1374024-48-2
    • RIMEGEPANT [MI]
    • (5S,6S,9R)-5-amino-6-(2,3-difluorophenyl)-5H,6H,7H,8H,9H-cyclohepta[b]pyridin-9-yl 4-{2-oxo-1H,2H,3H-imidazo[4,5-b]pyridin-1-yl}piperidine-1-carboxylate
    • s6659
    • AC-36251
    • DTXSID70156003
    • Q27272184
    • D10662
    • Rimegepant [USAN:INN]
    • NCGC00378677-01
    • DB12457
    • rimegepantum
    • 1-PIPERIDINECARBOXYLIC ACID, 4-(2,3-DIHYDRO-2-OXO-1H-IMIDAZO(4,5-B)PYRIDIN-1-YL)-, (5S,6S,9R)-5-AMINO-6-(2,3-DIFLUOROPHENYL)-6,7,8,9-TETRAHYDRO-5H-CYCLOHEPTA(B)PYRIDIN-9-YL ESTER
    • AKOS030526382
    • AT13249
    • EN300-18167173
    • BMS927711
    • EX-A1922
    • DTXCID1078494
    • BDBM50400098
    • MDL: MFCD23098777
    • Inchi: 1S/C28H28F2N6O3/c29-20-6-1-4-17(23(20)30)18-8-9-22(25-19(24(18)31)5-2-12-32-25)39-28(38)35-14-10-16(11-15-35)36-21-7-3-13-33-26(21)34-27(36)37/h1-7,12-13,16,18,22,24H,8-11,14-15,31H2,(H,33,34,37)/t18-,22+,24-/m0/s1
    • InChI Key: KRNAOFGYEFKHPB-ANJVHQHFSA-N
    • SMILES: FC1C(=CC=CC=1[C@H]1[C@@H](C2=CC=CN=C2[C@@H](CC1)OC(N1CCC(CC1)N1C(NC2C1=CC=CN=2)=O)=O)N)F

Computed Properties

  • Exact Mass: 534.21909510g/mol
  • Monoisotopic Mass: 534.21909510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 5
  • Complexity: 891
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.014 g/l) (25 º C),

Rimegepant Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years *The compound is unstable in solutions, freshly prepared is recommended.

Rimegepant Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
S e l l e c k ZHONG GUO
S6659-5mg
Rimegepant (BMS-927711)
1289023-67-1 99.99%
5mg
¥1911.66 2023-09-15
S e l l e c k ZHONG GUO
S6659-25mg
Rimegepant (BMS-927711)
1289023-67-1 99.99%
25mg
¥6461.11 2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B125641-100mg
Rimegepant
1289023-67-1 98%
100mg
¥15449.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B125641-10mg
Rimegepant
1289023-67-1 98%
10mg
¥2544.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B125641-25mg
Rimegepant
1289023-67-1 98%
25mg
¥5562.90 2023-09-04
DC Chemicals
DC12800-100 mg
BMS-927711(Rimegepant)
1289023-67-1 >98%
100mg
$850.0 2022-02-28
DC Chemicals
DC12800-250 mg
BMS-927711(Rimegepant)
1289023-67-1 >98%
250mg
$1500.0 2022-02-28
DC Chemicals
DC12800-1 g
BMS-927711(Rimegepant)
1289023-67-1 >98%
1g
$2900.0 2022-02-28
TRC
R517100-50mg
Rimegepant
1289023-67-1
50mg
$ 10109.00 2023-04-15
TRC
R517100-500mg
Rimegepant
1289023-67-1
500mg
$ 18908.00 2023-04-15

Rimegepant Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1289023-67-1)Rimegepant
Order Number:sfd9558
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1289023-67-1)rimegepant
Order Number:LZ0111
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Tuesday, 6 January 2026 10:11
Price ($):inquiry
Email:1010771219@qq.com

Additional information on Rimegepant

Comprehensive Overview of Rimegepant (CAS No. 1289023-67-1): Mechanism, Clinical Applications, and Future Perspectives

Rimegepant (CAS No. 1289023-67-1), a groundbreaking calcitonin gene-related peptide (CGRP) receptor antagonist, has emerged as a pivotal therapeutic option for acute migraine treatment and prevention. Marketed under the brand name Nurtec ODT, this small-molecule drug represents a paradigm shift in migraine management, offering patients a non-vasoconstrictive alternative with superior tolerability. Its unique orally disintegrating tablet (ODT) formulation enhances convenience, addressing a critical unmet need in neurological therapeutics.

The molecular mechanism of Rimegepant centers on selective inhibition of the CGRP receptor, a key mediator of migraine pathophysiology. Unlike traditional triptans, which constrict blood vessels, Rimegepant modulates neurogenic inflammation without cardiovascular restrictions—a feature that has propelled its adoption among patients with comorbid hypertension or coronary artery disease. Clinical trials (e.g., Phase 3 BHV3000-305 study) demonstrated statistically significant pain relief within 2 hours post-dose and sustained freedom from most bothersome symptoms (MBS), positioning it as a first-line abortive therapy.

Current research explores Rimegepant's potential in chronic migraine prophylaxis, with FDA approval for preventive use marking a major milestone. Real-world evidence suggests synergistic effects when combined with monoclonal antibody CGRP inhibitors, sparking interest in combination therapy protocols. The drug's favorable pharmacokinetic profile—including 75% oral bioavailability and 11-hour half-life—supports both acute and preventive dosing regimens, while its limited hepatic metabolism reduces drug-drug interaction risks.

Patient-centric advantages include rapid onset of action (achieving therapeutic plasma concentrations within 30 minutes) and minimal adverse effects (primarily mild nausea in ≤2% of cases). These attributes have made Rimegepant particularly valuable for menstrual migraine sufferers and those with medication overuse headache history. Emerging data also suggests potential utility in post-traumatic headache and cluster headache subtypes, though further studies are warranted.

From a healthcare economics perspective, Rimegepant demonstrates cost-effectiveness through reduced emergency department visits and improved quality-adjusted life years (QALYs). Its thermostable formulation eliminates cold-chain requirements, enhancing distribution efficiency. Ongoing investigations into pediatric migraine applications and geriatric pharmacokinetics aim to expand its therapeutic footprint, while digital therapeutics integration explores pairing with migraine tracking apps for personalized care.

The synthesis of Rimegepant (CAS 1289023-67-1) involves innovative chiral synthesis techniques to ensure >99.5% enantiomeric purity, critical for receptor binding specificity. Analytical characterization employs HPLC-MS/MS for impurity profiling and polymorph screening to guarantee formulation stability. These pharmaceutical sciences advancements underscore why Rimegepant has become a benchmark for next-generation migraine therapeutics.

Future directions include investigating Rimegepant's effects on central sensitization and cortical spreading depression, with preclinical models suggesting possible neuroprotective properties. The development of extended-release formulations could further optimize its prophylactic potential. As precision medicine advances, pharmacogenomic studies may identify genetic predictors of response, solidifying Rimegepant's role in personalized headache medicine.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1289023-67-1)Rimegepant
sfd9558
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:1289023-67-1)rimegepant
LZ0111
Purity:99%
Quantity:1kg
Price ($):Inquiry
Email